molecular formula C5H7NOS B6152187 2-(1,2-thiazol-3-yl)ethan-1-ol CAS No. 1506194-82-6

2-(1,2-thiazol-3-yl)ethan-1-ol

Cat. No. B6152187
CAS RN: 1506194-82-6
M. Wt: 129.2
InChI Key:
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Description

2-(1,2-Thiazol-3-yl)ethan-1-ol, commonly referred to as 2-TE, is a heterocyclic compound with a thiazole ring structure. It is an important synthetic intermediate used in organic syntheses and has a wide range of applications in the pharmaceutical, agrochemical and fine chemical industries. In addition, 2-TE has been studied for its potential applications in biochemistry, pharmacology, and drug discovery.

Mechanism of Action

2-TE is a heterocyclic compound that acts as an electron-withdrawing group in organic syntheses. It is believed to act as an inhibitor of enzymes and other proteins, and it has been shown to interact with various cell surface receptors, including G-protein-coupled receptors. Furthermore, it has been shown to inhibit the activity of certain proteins involved in signal transduction pathways.
Biochemical and Physiological Effects
2-TE has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in signal transduction pathways. In addition, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. Furthermore, it has been shown to have anti-inflammatory and antifungal effects.

Advantages and Limitations for Lab Experiments

The synthesis of 2-TE is relatively simple and efficient, and it yields a high yield of the compound. Furthermore, the reaction is highly selective and does not require any additional purification steps. However, the reaction is limited to small-scale laboratory experiments, as it is not suitable for large-scale industrial production.

Future Directions

2-TE has a wide range of potential applications in biochemistry, pharmacology, and drug discovery. In the future, it could be used in the synthesis of novel pharmaceuticals and agrochemicals. Furthermore, it could be used in the development of new catalysts and surfactants. Additionally, it could be used in the development of new drug delivery systems and in the development of new drug targets. Finally, it could be used in the development of new diagnostic and therapeutic agents.

Synthesis Methods

2-TE is typically synthesized by a reaction of an alkoxy-thiol with ethyl chloroacetate. The reaction is highly efficient and yields a high yield of 2-TE, typically in the range of 80-90%. The reaction is also highly selective and does not require any additional purification steps. Furthermore, the reaction is relatively low in cost and can be carried out in a short amount of time.

Scientific Research Applications

2-TE has been studied extensively for its potential applications in biochemistry, pharmacology, and drug discovery. It has been used in the synthesis of various pharmaceuticals, such as antifungal and anti-inflammatory agents. In addition, it has been used in the synthesis of agrochemicals, such as herbicides and insecticides. Furthermore, 2-TE has been studied for its potential applications in the synthesis of fine chemicals, such as surfactants and catalysts.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2-thiazol-3-yl)ethan-1-ol involves the reaction of 2-bromoethanol with 1,2-thiazole to form the desired product.", "Starting Materials": [ "2-bromoethanol", "1,2-thiazole" ], "Reaction": [ "Step 1: Dissolve 2-bromoethanol (1.0 equiv) in dry DMF.", "Step 2: Add 1,2-thiazole (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain 2-(1,2-thiazol-3-yl)ethan-1-ol as a colorless oil." ] }

CAS RN

1506194-82-6

Molecular Formula

C5H7NOS

Molecular Weight

129.2

Purity

95

Origin of Product

United States

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